4-Hydroxy-2,N,N-trimethylbenzenesulfonamide

Specification

• CAS No.: 1822771-49-2
• Molecular Formula: C9H13NO3S
• Molecular Weight: 215.27 g/mol
• IUPAC Name: 4-hydroxy-N,N,2-trimethylbenzenesulfonamide
• Standard InChI: InChI=1S/C9H13NO3S/c1-7-6-8(11)4-5-9(7)14(12,13)10(2)3/h4-6,11H,1-3H3
• Standard InChI Key: LBSAGHACKKCGJJ-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)O)S(=O)(=O)N(C)C
• Canonical SMILES: CC1=C(C=CC(=C1)O)S(=O)(=O)N(C)C

Introduction

4-Hydroxy-2,N,N-trimethylbenzenesulfonamide is a chemical compound belonging to the sulfonamide class, characterized by the presence of a sulfonamide functional group. It features a benzene ring with a hydroxyl group and three methyl groups attached, making it a unique derivative with potential applications in chemistry, biology, and medicine. The compound's CAS number is 1822771-49-2, and its molecular weight is approximately 215.27 g/mol.

Synthesis Steps:

• Starting Material Preparation: 4-Hydroxy-2,N,N-trimethylbenzene is prepared through appropriate organic synthesis methods.

• Sulfonation: The prepared benzene derivative is then reacted with sulfonating agents like chlorosulfonic acid or sulfur trioxide.

• Purification: The resulting product is purified using standard organic chemistry techniques.

Biological Activity and Applications

The sulfonamide group in 4-Hydroxy-2,N,N-trimethylbenzenesulfonamide facilitates interactions with enzymes and receptors, making it valuable for studying enzyme kinetics and developing inhibitors. This compound's unique structure contributes to its utility in research and industrial applications, particularly in medicinal chemistry.

Biological Significance:

• Enzyme Inhibition: The hydroxyl and sulfonamide groups can bind to active sites on enzymes, potentially inhibiting their function.

• Medicinal Applications: Sulfonamides are known for their antimicrobial properties, although specific applications of this compound are not detailed in the search results.

Potential Research Areas:

• Antimicrobial Activity: Testing against bacterial or fungal strains.

• Anticancer Activity: Evaluating cytotoxic effects on cancer cell lines.